Cas no 2703782-18-5 (3-Bromo-2-fluoro-6-hydrazinylpyridine)

• Product Name: 3-Bromo-2-fluoro-6-hydrazinylpyridine
• CAS No: 2703782-18-5
• MF: C₅H₅BrFN₃
• MW: 206.015702962875
• CID: 5975732
• PubChem ID: 165944922
• Update Time: 2025-06-26

3-Bromo-2-fluoro-6-hydrazinylpyridine Chemical and Physical Properties

Names and Identifiers

• 2703782-18-5
• 3-bromo-2-fluoro-6-hydrazinylpyridine
• EN300-7459334
• 3-Bromo-2-fluoro-6-hydrazinylpyridine

• Inchi： 1S/C5H5BrFN3/c6-3-1-2-4(10-8)9-5(3)7/h1-2H,8H2,(H,9,10)
• InChI Key： GVQFTOZWEGTCQX-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C=C1)NN)F

Computed Properties

• Exact Mass: 204.96509g/mol
• Monoisotopic Mass: 204.96509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.9Ų

Additional information on 3-Bromo-2-fluoro-6-hydrazinylpyridine

Introduction to 3-Bromo-2-fluoro-6-hydrazinylpyridine (CAS No. 2703782-18-5)

3-Bromo-2-fluoro-6-hydrazinylpyridine, identified by its CAS number 2703782-18-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The presence of both bromo and fluoro substituents, along with a hydrazinyl group, makes 3-Bromo-2-fluoro-6-hydrazinylpyridine a versatile intermediate for synthesizing various pharmacologically active molecules.

The structural features of 3-Bromo-2-fluoro-6-hydrazinylpyridine contribute to its unique chemical properties, which include reactivity towards nucleophilic substitution and coordination with metal ions. These characteristics are particularly valuable in the design of novel compounds targeting specific biological pathways. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its application in both academic research and industrial drug development.

In the realm of medicinal chemistry, 3-Bromo-2-fluoro-6-hydrazinylpyridine has been explored as a key building block for the synthesis of small-molecule inhibitors. Its pyridine core is a common scaffold in many drugs, including antiviral, anticancer, and anti-inflammatory agents. The bromo and fluoro substituents enhance the compound's lipophilicity and metabolic stability, while the hydrazinyl group provides a site for further functionalization. This combination of features makes it an attractive candidate for developing new therapeutic entities.

Recent studies have highlighted the potential of 3-Bromo-2-fluoro-6-hydrazinylpyridine in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. Kinases are enzymes that play a central role in cell signaling pathways, and their overactivity is often associated with disease states. By designing molecules that selectively inhibit specific kinases, researchers aim to disrupt aberrant signaling networks and restore normal cellular function. The structural motif of 3-Bromo-2-fluoro-6-hydrazinylpyridine aligns well with the binding pockets of many kinases, making it a promising lead compound.

Moreover, the hydrazinyl group in 3-Bromo-2-fluoro-6-hydrazinylpyridine offers opportunities for further derivatization through condensation reactions with carbonyl compounds, leading to hydrazones or tetrazoles. These derivatives have been shown to exhibit diverse biological activities, including antimicrobial and antitumor properties. The ability to modify this compound in multiple ways allows for the exploration of a wide spectrum of pharmacological effects.

The synthesis of 3-Bromo-2-fluoro-6-hydrazinylpyridine typically involves multi-step organic transformations starting from commercially available pyridine precursors. Advanced catalytic systems and green chemistry principles have been employed to improve yield and reduce environmental impact. For instance, palladium-catalyzed cross-coupling reactions have been utilized to introduce the bromo and fluoro substituents efficiently. Additionally, solvent-free or aqueous-phase reactions have been explored to minimize waste generation.

In conclusion, 3-Bromo-2-fluoro-6-hydrazinylpyridine (CAS No. 2703782-18-5) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features enable the synthesis of diverse bioactive molecules targeting various diseases. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to expand further, contributing to the discovery and development of novel therapeutic agents.